Cas no 1355832-55-1 (2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide)
2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide
- 2-(benzyloxy)-N-[cyano(2,4-difluorophenyl)methyl]acetamide
- 1355832-55-1
- N-[cyano-(2,4-difluorophenyl)methyl]-2-phenylmethoxyacetamide
- Z1167761694
- AKOS033126298
- EN300-26684693
-
- Inchi: 1S/C17H14F2N2O2/c18-13-6-7-14(15(19)8-13)16(9-20)21-17(22)11-23-10-12-4-2-1-3-5-12/h1-8,16H,10-11H2,(H,21,22)
- InChI Key: PDSXRCUDNBZEHN-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C(C#N)NC(COCC1C=CC=CC=1)=O)F
Computed Properties
- Exact Mass: 316.10233402g/mol
- Monoisotopic Mass: 316.10233402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 62.1Ų
2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684693-0.05g |
2-(benzyloxy)-N-[cyano(2,4-difluorophenyl)methyl]acetamide |
1355832-55-1 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide
Introduction to 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide (CAS No. 1355832-55-1)
2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. With the CAS number 1355832-55-1, this compound represents a sophisticated molecular structure designed for potential applications in drug discovery and development. The presence of functional groups such as the benzyloxy, cyano, and acetamide moieties, along with the unique substitution pattern on the aromatic ring, makes this molecule a subject of considerable interest for researchers exploring novel therapeutic agents.
The compound's structure incorporates elements that are known to influence its biological activity and pharmacokinetic properties. The benzyloxy group, for instance, is often employed in medicinal chemistry to enhance solubility and metabolic stability, while the cyano group can serve as a bioisostere for other functional groups, potentially modulating reactivity and binding affinity. The acetamide moiety is a common pharmacophore found in many bioactive molecules, contributing to interactions with biological targets. Together, these features make 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide a promising candidate for further investigation.
In recent years, there has been a growing emphasis on developing novel compounds with enhanced efficacy and reduced side effects. The substitution of the aromatic ring with fluorine atoms in 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide is particularly noteworthy. Fluorinated aromatic compounds are widely recognized for their ability to improve metabolic stability, binding affinity, and overall pharmacological activity. This has led to their extensive use in the design of modern pharmaceuticals. The specific arrangement of fluorine atoms at the 2,4-difluorophenyl position further fine-tunes the molecule's properties, making it an attractive scaffold for medicinal chemists.
Current research in medicinal chemistry increasingly leverages computational methods and high-throughput screening to identify promising candidates for drug development. The structural features of 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide make it a suitable subject for such approaches. Studies have shown that compounds with similar structural motifs exhibit potential activity against various biological targets, including enzymes and receptors involved in diseases such as cancer and inflammation. The cyano group, in particular, has been identified as a key pharmacophore in several bioactive molecules, suggesting that this compound may have similar therapeutic potential.
The synthesis of 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These advancements not only facilitate the production of individual compounds but also enable the rapid exploration of structural analogs.
The biological evaluation of 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide is ongoing and has revealed intriguing preliminary results. In vitro studies have demonstrated that this compound exhibits modulatory effects on certain enzymatic pathways relevant to disease processes. For example, preliminary data suggest that it may interact with enzymes involved in inflammation or cell proliferation. While these findings are promising, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.
The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into aromatic rings can significantly alter electronic properties, leading to enhanced binding interactions with biological targets. In the case of 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide, the strategic placement of fluorine atoms at the 2,4-difluorophenyl position is likely responsible for many of its observed properties. This has prompted researchers to explore related analogs with different substitution patterns to optimize activity and selectivity.
Future directions in the study of 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide include both computational modeling and experimental validation. Molecular dynamics simulations can provide insights into how this compound interacts with biological targets at an atomic level, while experimental assays can confirm its biological activity in relevant systems. Additionally, exploring derivatives of this molecule may reveal new therapeutic opportunities by fine-tuning its pharmacological profile.
The broader implications of such research are significant for drug discovery and development. By identifying novel compounds like 2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide, scientists can expand the arsenal of tools available for treating various diseases. Moreover, understanding the structural features that contribute to bioactivity can inform future design strategies, accelerating the process of bringing new drugs to market.
In conclusion,2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide (CAS No. 1355832-55-1) represents a fascinating compound with potential applications in pharmaceutical chemistry. Its unique structural features and promising preliminary results make it a valuable subject for further investigation. As research continues to uncover new insights into its properties and mechanisms,this molecule may play a significant role in the development of next-generation therapeutics.
1355832-55-1 (2-(benzyloxy)-N-cyano(2,4-difluorophenyl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)